![molecular formula C16H21N5O2 B3891099 N-(3-ethylphenyl)-N'-[1-(1H-1,2,4-triazol-5-yl)ethyl]succinamide](/img/structure/B3891099.png)
N-(3-ethylphenyl)-N'-[1-(1H-1,2,4-triazol-5-yl)ethyl]succinamide
Overview
Description
N-(3-ethylphenyl)-N'-[1-(1H-1,2,4-triazol-5-yl)ethyl]succinamide, also known as ETAS, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. ETAS is a succinamide derivative that has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments have been extensively studied.
Mechanism of Action
The mechanism of action of N-(3-ethylphenyl)-N'-[1-(1H-1,2,4-triazol-5-yl)ethyl]succinamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and the disruption of cellular processes. This compound has been shown to inhibit the growth of fungal cells by interfering with their cell wall synthesis. It has also been shown to induce apoptosis in tumor cells by activating certain signaling pathways.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the inhibition of fungal growth, the induction of apoptosis in tumor cells, and the modulation of inflammatory responses. This compound has also been shown to have antioxidant properties and to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
N-(3-ethylphenyl)-N'-[1-(1H-1,2,4-triazol-5-yl)ethyl]succinamide has several advantages for lab experiments, including its stability, solubility, and low toxicity. However, its high cost and limited availability can be a limitation for some studies.
Future Directions
There are several future directions for research on N-(3-ethylphenyl)-N'-[1-(1H-1,2,4-triazol-5-yl)ethyl]succinamide, including the investigation of its potential use as a therapeutic agent for fungal infections, cancer, and inflammatory diseases. Further studies are also needed to elucidate the mechanism of action of this compound and to identify its molecular targets. In addition, the potential use of this compound as a plant growth regulator and as a pesticide requires further investigation. Finally, the development of more efficient and cost-effective synthesis methods for this compound could facilitate its use in various applications.
Scientific Research Applications
N-(3-ethylphenyl)-N'-[1-(1H-1,2,4-triazol-5-yl)ethyl]succinamide has been studied for its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, this compound has been investigated for its antifungal, antitumor, and anti-inflammatory properties. In agriculture, this compound has been studied for its potential use as a plant growth regulator and as a pesticide. In environmental science, this compound has been investigated for its potential use in water treatment and as a corrosion inhibitor.
properties
IUPAC Name |
N-(3-ethylphenyl)-N'-[1-(1H-1,2,4-triazol-5-yl)ethyl]butanediamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N5O2/c1-3-12-5-4-6-13(9-12)20-15(23)8-7-14(22)19-11(2)16-17-10-18-21-16/h4-6,9-11H,3,7-8H2,1-2H3,(H,19,22)(H,20,23)(H,17,18,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMPOPFOPUAINPT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=CC=C1)NC(=O)CCC(=O)NC(C)C2=NC=NN2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N5O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.